Cas no 89760-77-0 (3-({(benzyloxy)carbonylamino}methyl)benzoic acid)
89760-77-0 structure
Product Name:3-({(benzyloxy)carbonylamino}methyl)benzoic acid
CAS No:89760-77-0
MF:C16H15NO4
MW:285.294604539871
CID:589962
PubChem ID:15674426
Update Time:2025-04-19
3-({(benzyloxy)carbonylamino}methyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[[[(phenylmethoxy)carbonyl]amino]methyl]-
- 3-(phenylmethoxycarbonylaminomethyl)benzoic acid
- 3-({(benzyloxy)carbonylamino}methyl)benzoic acid
- 89760-77-0
- DTXSID30576687
- SCHEMBL9339143
- 3-((Benzyloxycarbonylamino)methyl) benzoic acid
- 3-({[(Benzyloxy)carbonyl]amino}methyl)benzoic acid
- EN300-121227
- CS-0345388
- 3-((((Benzyloxy)carbonyl)amino)methyl)benzoicacid
- MFCD16620795
- AB6271
- 3-((((Benzyloxy)carbonyl)amino)methyl)benzoic acid
-
- MDL: MFCD16620795
- Inchi: 1S/C16H15NO4/c18-15(19)14-8-4-7-13(9-14)10-17-16(20)21-11-12-5-2-1-3-6-12/h1-9H,10-11H2,(H,17,20)(H,18,19)
- InChI Key: AGQWCHWQAOECIH-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=CC=C(C(=O)O)C=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 285.10010796g/mol
- Monoisotopic Mass: 285.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 75.6Ų
3-({(benzyloxy)carbonylamino}methyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-121227-0.05g |
3-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid |
89760-77-0 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-121227-0.1g |
3-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid |
89760-77-0 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-121227-0.25g |
3-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid |
89760-77-0 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-121227-0.5g |
3-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid |
89760-77-0 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-121227-1.0g |
3-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid |
89760-77-0 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-121227-2.5g |
3-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid |
89760-77-0 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-121227-5.0g |
3-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid |
89760-77-0 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-121227-10.0g |
3-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid |
89760-77-0 | 10g |
$3131.0 | 2023-06-08 | ||
| 1PlusChem | 1P00408H-250mg |
Benzoic acid, 3-[[[(phenylmethoxy)carbonyl]amino]methyl]- |
89760-77-0 | 95% | 250mg |
$123.00 | 2024-04-20 | |
| Enamine | EN300-121227-50mg |
3-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid |
89760-77-0 | 50mg |
$455.0 | 2023-10-02 |
3-({(benzyloxy)carbonylamino}methyl)benzoic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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